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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768 Get Quote

Entellan Crystallization: Technical Support
Center
This technical support center provides troubleshooting guidance for researchers, scientists,

and drug development professionals encountering crystallization of Entellan mounting medium

on microscope slides.

Frequently Asked Questions (FAQs)
Q1: What is Entellan and why is it used?

Entellan is a non-aqueous, xylene-based mounting medium used to permanently preserve

stained tissue sections on microscope slides. It is a rapid-drying medium, typically setting in

about 20 minutes at room temperature, and is chosen for its ability to create durable, high-

quality preparations with good optical clarity. Entellan is composed of a polymer of mixed

acrylates dissolved in a solvent, which can be either xylene or toluene depending on the

specific formulation.

Q2: What causes Entellan to crystallize on a microscope slide?

Crystallization of resin-based mounting media like Entellan can occur over time due to

incorrectly prepared slides. The primary cause is often related to incomplete dehydration of the

tissue specimen before mounting. Residual water or alcohol in the tissue can lead to turbidity
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and may contribute to the breakdown of the mounting medium over time, leading to

crystallization and cracking. Long-term storage, especially in conditions with fluctuating

temperature and humidity, can also contribute to the deterioration of the mounting medium.

Q3: How can I prevent Entellan from crystallizing?

Prevention is key to avoiding crystallization. The most critical step is to ensure the complete

dehydration of the specimen. This is typically achieved by passing the slides through a series

of graded ethanol baths followed by a clearing agent, such as xylene. Using high-quality, fresh

solvents is also important, as technical-grade solvents may contain water, which can cause

turbidity and long-term instability. Proper storage of mounted slides in a dark, temperature-

controlled environment can also help preserve the integrity of the mounting medium.

Q4: My slide has already crystallized. Can it be fixed?

Yes, in many cases, a slide with crystallized Entellan can be salvaged by removing the

coverslip, cleaning the slide, and remounting it. The most common method for removing a

coverslip mounted with a xylene-based medium like Entellan is to soak the slide in xylene. This

process dissolves the hardened mounting medium, allowing for the gentle removal of the

coverslip.

Q5: How long does it take to remove a coverslip by soaking in xylene?

The time required to loosen a coverslip by soaking in xylene can vary. For recently mounted

slides, it may take a few hours. However, for older slides where the medium has fully hardened,

it could take several days to a week of soaking. Gentle daily agitation of the slide in the xylene

bath can help to speed up the process.

Troubleshooting Guide: Entellan Crystallization
This guide provides a step-by-step approach to identifying, resolving, and preventing Entellan
crystallization.

Part 1: Identifying the Problem
Crystallization of Entellan will typically appear as fine, needle-like structures or a "sparkly" or

fibrous texture under the microscope, rendering the slide opaque and unsuitable for analysis.
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This is distinct from other artifacts such as air bubbles or turbidity (a cloudy appearance).

Part 2: Resolving Existing Crystallization
If crystallization has already occurred, the following protocol can be used to remove the

coverslip and remount the slide.

Preparation:

Work in a well-ventilated fume hood.

Prepare a Coplin jar or a slide staining dish filled with xylene.

Soaking the Slide:

Place the microscope slide with the crystallized Entellan into the container of xylene.

Ensure the entire coverslip is submerged.

Allow the slide to soak. The duration will depend on the age of the slide and the extent of

crystallization, ranging from a few hours to several days.

Check periodically to see if the coverslip has loosened. You can do this by gently nudging

the coverslip with forceps.

Coverslip Removal:

Once the Entellan has softened sufficiently, the coverslip should slide off easily with

gentle pressure. Do not force or pry the coverslip off, as this can damage the tissue

section. If it does not move easily, continue soaking.

Cleaning the Slide:

After removing the coverslip, rinse the slide in two changes of fresh xylene to remove any

residual mounting medium.

Proceed with rehydration by passing the slide through descending grades of alcohol (e.g.,

100%, 95%, 70%) and finally into distilled water if you intend to restain. If you are not
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restaining, you can proceed directly to remounting from xylene.

Remounting:

If the slide was rehydrated, it must be fully dehydrated again through ascending grades of

alcohol and cleared with xylene before remounting.

Place a fresh drop of Entellan over the tissue section.

Carefully lower a new, clean coverslip at an angle to avoid trapping air bubbles.

Allow the slide to dry in a horizontal position in a well-ventilated area for at least 20-30

minutes.

Part 3: Preventing Future Crystallization
Adhering to the correct mounting protocol is the most effective way to prevent crystallization.

Complete Dehydration:

After the final staining step, pass the slides through a series of graded ethanol solutions

(e.g., 70%, 95%, 100%, 100%) to remove all water from the tissue. The duration in each

alcohol bath will depend on the tissue type and thickness.

Clearing:

Following dehydration, immerse the slides in a clearing agent, typically xylene, in at least

two changes. This step removes the alcohol and makes the tissue receptive to the xylene-

based mounting medium. Incomplete clearing can result in a cloudy appearance

(turbidity).

Mounting:

Place the slide on a flat surface.

Apply one to two drops of Entellan to the tissue section. The amount should be sufficient

to fill the area under the coverslip without creating a large excess.
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Hold a clean coverslip at an angle to the slide and touch one edge to the drop of Entellan.

Slowly lower the coverslip onto the slide, allowing the Entellan to spread evenly and push

out any air. This technique helps to prevent the formation of air bubbles.

Drying and Storage:

Allow the mounted slides to dry in a horizontal position in a well-ventilated area for at least

20-30 minutes.

For long-term storage, keep slides in a slide box, protected from light and in a temperature

and humidity-controlled environment.

Quantitative Data Summary
While specific quantitative thresholds for temperature and humidity that induce Entellan
crystallization are not readily available in the literature, the physical and chemical properties of

Entellan are well-documented and crucial for its proper use.

Property Value/Range Significance

Composition
Polymer of mixed acrylates in

a solvent (xylene or toluene)

A non-aqueous, resinous

medium that requires complete

specimen dehydration.

Setting Time
Approximately 20 minutes at

room temperature
A rapid-setting medium.

Refractive Index (nD at 20°C) 1.490 - 1.500

Close to that of glass and fixed

tissue, which is essential for

optical clarity.

Viscosity (at 20°C) 250 - 600 mPa*s

Affects the ease of application

and the likelihood of air bubble

formation.

Storage Temperature +15°C to +25°C

Storing within this range helps

maintain the stability of the

medium.
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Visual Workflow for Troubleshooting Entellan
Crystallization

Troubleshooting Entellan Crystallization

Start: Observe Crystallization
on Microscope Slide

Is the issue crystallization?
(needle-like structures, sparkly appearance)

Address other artifacts
(e.g., air bubbles, turbidity)

No

Step 1: Remove Coverslip
Soak slide in xylene

Yes

Is the coverslip loose?

Continue soaking in xylene
(may take hours to days)

No

Step 2: Clean Slide
Rinse with fresh xylene

Yes

Step 3: Remount Slide
Dehydrate, clear, and apply fresh Entellan

Implement Preventative Measures:
- Ensure complete dehydration

- Use fresh, high-quality solvents
- Proper mounting technique

- Controlled storage conditions

End: High-Quality,
Crystal-Free Slide
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Click to download full resolution via product page

Caption: Troubleshooting workflow for resolving Entellan crystallization.

To cite this document: BenchChem. [Troubleshooting crystallization of Entellan on
microscope slides.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012768#troubleshooting-crystallization-of-entellan-
on-microscope-slides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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